(1,4-Dimethyl-1,2,3,6-tetrahydropyridin-1-ium-5-yl)methyl 2-hydroxy-3-methyl-2-phenylbutanoate;chloride
(1,4-Dimethyl-1,2,3,6-tetrahydropyridin-1-ium-5-yl)methyl 2-hydroxy-3-methyl-2-phenylbutanoate;chloride
Brand Name:
Vulcanchem
CAS No.:
101710-99-0
VCID:
VC0217424
InChI:
InChI=1S/C19H27NO3.ClH/c1-14(2)19(22,17-8-6-5-7-9-17)18(21)23-13-16-12-20(4)11-10-15(16)3;/h5-9,14,22H,10-13H2,1-4H3;1H
SMILES:
CC1=C(C[NH+](CC1)C)COC(=O)C(C2=CC=CC=C2)(C(C)C)O.[Cl-]
Molecular Formula:
C19H28ClNO3
Molecular Weight:
353.9 g/mol
(1,4-Dimethyl-1,2,3,6-tetrahydropyridin-1-ium-5-yl)methyl 2-hydroxy-3-methyl-2-phenylbutanoate;chloride
CAS No.: 101710-99-0
Main Products
VCID: VC0217424
Molecular Formula: C19H28ClNO3
Molecular Weight: 353.9 g/mol
| CAS No. | 101710-99-0 |
|---|---|
| Product Name | (1,4-Dimethyl-1,2,3,6-tetrahydropyridin-1-ium-5-yl)methyl 2-hydroxy-3-methyl-2-phenylbutanoate;chloride |
| Molecular Formula | C19H28ClNO3 |
| Molecular Weight | 353.9 g/mol |
| IUPAC Name | (1,4-dimethyl-1,2,3,6-tetrahydropyridin-1-ium-5-yl)methyl 2-hydroxy-3-methyl-2-phenylbutanoate;chloride |
| Standard InChI | InChI=1S/C19H27NO3.ClH/c1-14(2)19(22,17-8-6-5-7-9-17)18(21)23-13-16-12-20(4)11-10-15(16)3;/h5-9,14,22H,10-13H2,1-4H3;1H |
| Standard InChIKey | ZEUWFFZFGJFZOO-UHFFFAOYSA-N |
| SMILES | CC1=C(C[NH+](CC1)C)COC(=O)C(C2=CC=CC=C2)(C(C)C)O.[Cl-] |
| Canonical SMILES | CC1=C(C[NH+](CC1)C)COC(=O)C(C2=CC=CC=C2)(C(C)C)O.[Cl-] |
| Synonyms | (1,4-dimethyl-5,6-dihydro-2H-pyridin-3-yl)methyl 2-hydroxy-3-methyl-2- phenyl-butanoate chloride |
| PubChem Compound | 58806 |
| Last Modified | Nov 11 2021 |
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